Cas no 120-78-5 (2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole)

2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole Properties

Names and Identifiers

• Accelerator (DM)
• MBTS
• 2,2'-Dibenzothiazole disulfide
• Accelerator MBTS
• Dibenzothiazole Disulfide
• 2,2-D ibenzothiazole Disulfide
• 2-(1,3-Benzothiazol-2-yldisulfanyl)-1,3-benzothiazole
• 2,2'-bis(benzothiazolyl)disulfide
• 2,2'-dithiobis-benzothiazol
• 2-benzothiazyldisulfide
• 2-Mercaptobenzothiazole disulfide
• 2-Mercaptobenzothiazyl disulfide
• Accel TM
• AcceleratorDM
• Benzothiazol-2-yl disulfide
• Benzothiazole disulfide
• Benzothiazole, 2,2'-dithiobis-
• benzothiazolyl
• Benzothiazyldisuflide
• 2,2'-Dibenzothiazolyl Disulfide
• 2,2'-Dithiobis(benzothiazole)
• 1,2-Bis(benzo[d]thiazol-2-yl)disulfane
• 2,2’-Dibenzothiazoyl Disulfide
• 2,2'-Dithiobis(benzothiazole) Solution
• MBTS（DM）
• Perkacit? MBTS
• rubber accelerator MBTS
• 2,2′-Dithiobis(benzothiazole)
• 2,2`-Dithiobis(benzothiazole)
• 2,2'-Dithiobisbenzothiazole
• 2,2-Dithiobisbenzothiazole
• Perkacit MBTS
• 2,2'-Benzothiazyl disulfide
• ALTAX
• ekagomgs
• Thiofide
• usafcy-5
• pneumaxdm
• royalmbts
• acceltm
• Ekagom GS
• +Expand

• MDL： MFCD00022874
• InChIKey： AFZSMODLJJCVPP-UHFFFAOYSA-N
• Inchi： 1S/C14H8N2S4/c1-3-7-11-9(5-1)15-13(17-11)19-20-14-16-10-6-2-4-8-12(10)18-14/h1-8H
• SMILES： C1=CC=C2C(=C1)N=C(S2)SSC3=NC4=CC=CC=C4S3

Computed Properties

• Exact Mass: 331.95700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 331.957031
• Heavy Atom Count: 20
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 133

Experimental Properties

• LogP: 5.70540
• PSA: 132.86000
• Merck: 3370
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: <0.01 g/100 mL at 21 ºC
• Boiling Point: 532.5 °C at 760 mmHg
• Melting Point: 177-180 °C (lit.)
• Flash Point: 271 ºC
• Solubility: 0.01g/l
• Color/Form: Light yellow acicular crystal
• Sensitiveness: Sensitive to humidity
• Density: 1.5

2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole Security Information

• Symbol: GHS07 GHS09
• RTECS：DL4550000
• WGK Germany：2
• Safety Term：S36/37;S60;S61
• Safety Instruction： S36/37-S60-S61
• Risk Phrases：R31; R43; R50/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H317,H410
• Warning Statement： P273,P280,P501
• Prompt：warning
• Storage Condition：(BD31632)
• PackingGroup：III
• Risk Phrases： 31-43-50/53
• Signal Word：Warning
• HazardClass：9

2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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